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Compound of Interest

Compound Name: Galiellalactone

CAS No.: 133613-71-5

Cat. No.: B1674401 Get Quote

The "Non-Hazardous" Paradox While many Safety Data Sheets (SDS) classify Galiellalactone
as "Not a dangerous good" for transport (IATA/DOT) or "No Specific Hazard" under OSHA, this

regulatory classification can be misleading for laboratory personnel.[1] Galiellalactone is a

potent, irreversible inhibitor of STAT3 signaling, capable of inducing apoptosis and cell cycle

arrest at micromolar concentrations.[1]

Operational Stance: Treat Galiellalactone not merely as a benign chemical, but as a High-

Potency Pharmacologically Active Ingredient (HPAPI). Disposal protocols must prioritize the

complete destruction of biological activity to prevent environmental bioaccumulation or

accidental exposure.[1] The "Dilute and Pour" method is strictly prohibited.[1]

Hazard Profile & Technical Properties
Understanding the physicochemical properties of Galiellalactone is a prerequisite for selecting

the correct waste stream.
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Property Specification Operational Implication

CAS Number 133613-71-5
Identifier for waste manifests.

[1]

Physical State Solid (Lyophilized powder)
Dust inhalation risk during

weighing.[1]

Solubility DMSO, Ethanol, Methanol
Waste will likely be organic

solvent-based.[1]

Stability Stable at -20°C

Does not spontaneously

degrade; requires active

destruction (incineration).[1]

Bioactivity STAT3 Inhibitor (Covalent)

Irreversibly binds cysteine

residues; potential sensitizer.

[1]

RCRA Status Not Listed (P or U list)

Classify as Non-Regulated

Chemical Waste destined for

incineration.[1]

Pre-Disposal Handling & PPE
Before initiating disposal, ensure personal protection against particulate inhalation and contact.

[1][2]

Respiratory: N95 mask (minimum) or P100 respirator if handling neat powder outside a fume

hood.[1]

Dermal: Nitrile gloves (Double gloving recommended for stock solution preparation).[1]

Containment: All manipulations involving the solid powder must occur within a certified

chemical fume hood or biological safety cabinet (BSC).[1]

Disposal Workflows: Step-by-Step Protocols
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Scenario A: Solid Waste (Expired Vials & Residual
Powder)
Context: You have an expired 5 mg vial or a vial with residual powder.[1]

Do Not Empty: Do not attempt to scrape the powder into a general waste bin.[1] Leave the

substance in its original glass vial.

Solvent Addition: Add a small volume (1–2 mL) of a combustible solvent (e.g., Acetone,

Ethanol, or Methanol) to the vial to dissolve the solid.[1]

Reasoning: Incinerators operate most efficiently with liquid feeds, and dissolving the solid

ensures the entire content is mobilized for destruction.[1]

Transfer: Pour the dissolved solution into the High BTU / Organic Solvent Waste container.

Rinse: Rinse the vial once more with solvent and add the rinsate to the waste container.

Vial Disposal: Deface the label on the glass vial and dispose of it in the Glass/Sharps

container (or chemically contaminated glass bin, depending on facility rules).

Scenario B: Liquid Waste (Stock Solutions in
DMSO/Ethanol)
Context: You have 500 µL of a 10 mM stock solution.[1]

Segregation: Do not mix with aqueous acid/base waste streams.[1] Galiellalactone is often

dissolved in DMSO, which can penetrate skin and carry toxins with it.[1]

Consolidation: Pour directly into the Halogenated or Non-Halogenated Organic Waste carboy

(check your facility's specific guidelines for DMSO mixtures; usually Non-Halogenated).

Labeling: Ensure the waste tag explicitly lists "Galiellalactone" and "DMSO" (or relevant

solvent).[1]

Critical: Never label simply as "Organic Waste."[1] Incineration facilities need to know if

bioactive compounds are present.[1]
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Scenario C: Cell Culture Media (Aqueous Waste)
Context: Media supernatant containing 10–50 µM Galiellalactone.[1]

Deactivation (Optional but Recommended): Add 10% bleach solution to the media to a final

concentration of 1% sodium hypochlorite and let sit for 20 minutes.[1]

Note: While Galiellalactone is chemically stable, this step kills any biological agents

(cells/viruses) in the media, which is the primary hazard in cell culture waste.[1]

Disposal:

Low Concentration (<1 µM): Can often be sewered with copious water if permitted by local

EHS (Environmental Health & Safety) regulations for trace organics.[1]

High Concentration (>1 µM) or Strict Policy: Collect in Aqueous Chemical Waste carboys

for off-site treatment.[1] Do not autoclave volatile chemical waste, as this may release

vapors.[1]

Decision Logic & Visualization
The following diagram outlines the decision-making process for Galiellalactone waste

streams.
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Caption: Decision matrix for segregating Galiellalactone waste based on physical state and

concentration.

Regulatory Compliance & Spill Management
Spill Cleanup Protocol

Isolate: Evacuate the immediate area if a large amount of dry powder is aerosolized.[1]
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PPE: Don N95 respirator, double nitrile gloves, and lab coat.[1]

Liquid Spill: Absorb with inert material (vermiculite or spill pads).[1] Do not use combustible

materials (paper towels) if the solvent is flammable, unless immediately placing into a

flammables bin.[1]

Solid Spill: Cover with a damp paper towel to prevent dust generation.[1] Wipe up carefully.

[1]

Decontamination: Clean surface with 70% Ethanol followed by soap and water.[1] Place all

cleanup materials into the Hazardous Chemical Waste bag.

US EPA / RCRA Considerations

Classification: Galiellalactone is not a P-listed or U-listed acute hazardous waste.[1]

Characteristic Waste: If dissolved in Acetone or Ethanol, the waste exhibits the characteristic

of Ignitability (D001).[1]

Generator Status: Weight of Galiellalactone waste contributes to your lab's monthly

hazardous waste generation totals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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